Cas no 89204-90-0 (Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate)

• Product Name: Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate
• CAS No: 89204-90-0
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• MDL: MFCD09800994
• CID: 711371
• PubChem ID: 13290633
• Update Time: 2025-06-14

Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate
• 4-Oxazolecarboxylicacid, 5-(4-fluorophenyl)-, methyl ester
• METHYL 5-(4-FLUOROPHENYL)-1,3-OXAZOLE-4-CARBOXYLATE
• AS-36119
• MFCD09800994
• AKOS015853530
• CS-0199975
• A861274
• 89204-90-0
• DTXSID60535000
• METHYL5-(4-FLUOROPHENYL)OXAZOLE-4-CARBOXYLATE
• DB-352058

• MDL： MFCD09800994
• Inchi： 1S/C11H8FNO3/c1-15-11(14)9-10(16-6-13-9)7-2-4-8(12)5-3-7/h2-6H,1H3
• InChI Key： YQPWNMIICDXUAM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C(=O)OC)N=CO1

Computed Properties

• Exact Mass: 221.04900
• Monoisotopic Mass: 221.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 350.1±32.0 °C at 760 mmHg
• Flash Point: 165.6±25.1 °C
• PSA: 52.33000
• LogP: 2.26730
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate

Recent Advances in the Study of Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate (CAS: 89204-90-0)

Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate (CAS: 89204-90-0) is a fluorinated oxazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have explored its synthesis, structural modifications, and biological activities, positioning it as a promising scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its applications and future prospects.

The compound's structural features, including the oxazole ring and the 4-fluorophenyl moiety, contribute to its unique physicochemical properties and biological interactions. Oxazole derivatives are known for their diverse pharmacological activities, such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of the fluorine atom further enhances the compound's metabolic stability and binding affinity to biological targets, making it an attractive candidate for medicinal chemistry applications.

Recent synthetic approaches to Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry techniques, such as solvent-free reactions and catalytic methods, have been employed to improve the efficiency of its synthesis. These advancements not only facilitate large-scale production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In terms of biological activity, Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate has shown promising results in preliminary screenings against various disease targets. For instance, studies have reported its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its interaction with certain cancer-related proteins has sparked interest in its use as a lead compound for oncology drug development.

Further research is needed to fully elucidate the compound's mechanism of action and optimize its pharmacological profile. Current efforts are directed toward structural modifications to enhance its selectivity and reduce potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate (CAS: 89204-90-0) represents a valuable scaffold in drug discovery, with recent studies underscoring its synthetic accessibility and biological potential. Continued investigation into its properties and applications will likely yield significant contributions to the development of new therapeutic agents in the coming years.